Cas no 2158267-87-7 (4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline)

• Product Name: 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline
• CAS No: 2158267-87-7
• MF: C₁₄H₁₀BrF₂N₃
• MW: 338.15010881424
• CID: 5058092
• PubChem ID: 132169420
• Update Time: 2025-05-22

4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline
• BrC1=CN=CC2=CC(=C(C=C12)C(F)F)C=1C=NN(C=1)C
• AKOS037651384
• SCHEMBL19643965
• D76444
• Isoquinoline, 4-bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)-
• GGOWKGWDVSXOHY-UHFFFAOYSA-N
• 2158267-87-7
• DB-380777
• CS-0104736
• 4-bromo-6-(difluoromethyl)-7-(1-methylpyrazol-4-yl)isoquinoline
• CS-16811

• Inchi： 1S/C14H10BrF2N3/c1-20-7-9(5-19-20)10-2-8-4-18-6-13(15)11(8)3-12(10)14(16)17/h2-7,14H,1H3
• InChI Key： GGOWKGWDVSXOHY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=C(C3C=NN(C)C=3)C(C(F)F)=CC=21

Computed Properties

• Exact Mass: 337.00262g/mol
• Monoisotopic Mass: 337.00262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.7

Additional information on 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline

Comprehensive Overview of 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline (CAS No. 2158267-87-7)

The compound 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline (CAS No. 2158267-87-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the presence of a difluoromethyl group and a pyrazole ring, make it a valuable intermediate for the synthesis of novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anticancer agents.

One of the key reasons for the growing interest in 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline is its role in addressing drug resistance, a major challenge in modern medicine. The incorporation of fluorine atoms, as seen in the difluoromethyl moiety, is a common strategy to enhance the metabolic stability and bioavailability of drug candidates. This aligns with the current trend in precision medicine, where researchers are focusing on designing molecules with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, this compound is also being explored in agrochemical research. The isoquinoline scaffold is known for its versatility, and modifications such as the introduction of a bromo substituent can lead to compounds with herbicidal or fungicidal activity. Given the increasing demand for sustainable crop protection solutions, 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline could play a pivotal role in the development of next-generation agrochemicals.

The synthesis of 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline typically involves multi-step organic reactions, including cross-coupling and halogenation processes. These methods are widely discussed in academic literature and are of interest to chemists working on structure-activity relationship (SAR) studies. The compound’s CAS number 2158267-87-7 serves as a unique identifier, ensuring accurate referencing in scientific databases and regulatory documents.

From a commercial perspective, the demand for 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline is driven by its potential in high-throughput screening (HTS) and fragment-based drug design. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound to expand their libraries of small-molecule inhibitors. Its compatibility with combinatorial chemistry techniques further enhances its appeal in early-stage drug development.

Environmental and safety considerations are also critical when working with 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to Good Laboratory Practices (GLP) when using this compound in experiments.

In summary, 4-Bromo-6-(difluoromethyl)-7-(1-methyl-1H-pyrazol-4-yl)isoquinoline (CAS No. 2158267-87-7) represents a promising building block in both pharmaceutical and agrochemical research. Its structural complexity and functional diversity make it a valuable tool for scientists aiming to tackle some of the most pressing challenges in healthcare and agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research endeavors.